Cas no 2229310-77-2 (methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine
• CAS No: 2229310-77-2
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 6176393
• PubChem ID: 165864317
• Update Time: 2025-05-20

methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine
• methyl({2-methyl-1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-2-yl})amine
• EN300-1770146
• 2229310-77-2

• Inchi： 1S/C12H17N5/c1-12(2,13-3)8-9-5-4-6-10(7-9)11-14-16-17-15-11/h4-7,13H,8H2,1-3H3,(H,14,15,16,17)
• InChI Key： FCUJXOUNJJTOJP-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine

Methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine (CAS No. 2229310-77-2): An Overview

Methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine (CAS No. 2229310-77-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tetrazole ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine can be described as follows: it consists of a central amine group attached to a substituted phenylpropanoyl moiety. The phenyl ring is further modified with a methyl group and a tetrazole ring at the 3-position. This intricate arrangement of functional groups provides the compound with a high degree of structural complexity and versatility.

One of the key areas of interest for methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine is its potential as a bioactive molecule. Recent studies have shown that compounds containing tetrazole rings exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The tetrazole ring is known for its ability to act as a bioisostere of carboxylic acid groups, which can enhance the potency and selectivity of drug candidates.

In the context of medicinal chemistry, methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain proteases and kinases, which are implicated in various disease pathways. This makes it a promising lead compound for the development of novel therapeutic agents.

Furthermore, the pharmacokinetic properties of methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl})amine have been studied to assess its suitability for in vivo applications. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects.

The synthetic route to produce methyl({2-methyl-1-3-(1H-1,2,3,4-tetrazol-5-y l)phenylpropan - 2 - yl})amine has also been optimized to improve yield and purity. Various synthetic methods have been explored, including multistep reactions involving nucleophilic substitution and coupling reactions. These methods have been refined to ensure high efficiency and scalability, making it feasible to produce this compound on a larger scale for further research and development.

In addition to its potential therapeutic applications, methyl({2-methyl - 1 - 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) phen ylpropan - 2 - yl })amine has also been studied for its use in analytical chemistry. The unique spectral properties of this compound make it suitable for use as a reference standard or internal standard in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications highlight the versatility of this compound beyond its primary role in medicinal chemistry.

The safety profile of methyl({2-methyl - 1 - 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) phen ylpropan - 2 - yl })amine has also been evaluated through various toxicity studies. Initial findings indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, methyl({2-methyl - 1 - 3 - ( 1 H - 1 , 2 ,